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Introduction

Globo H is a hexasaccharide glycosphingolipid overexpressed on the surface of various
cancer cells, including breast, prostate, pancreatic, lung, and ovarian cancers, while its
expression in normal tissues is limited.[1][2][3] This differential expression profile makes Globo
H a compelling target for cancer diagnostics, prognostics, and immunotherapeutic strategies.[2]
[3] Accurate and reproducible methods for analyzing Globo H expression in cancer cell lines
are crucial for pre-clinical research and the development of targeted therapies.

These application notes provide detailed protocols for the analysis of Globo H expression
using standard laboratory techniques: Immunohistochemistry (IHC), Flow Cytometry, and
Western Blotting. Additionally, a summary of Globo H expression levels in various cancer cell
lines is presented for comparative analysis.

Data Presentation: Globo H Expression in Cancer
Cell Lines

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b16125819#bc-rfq
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.researchgate.net/publication/345146977_Abstract_2946_The_prevalence_of_Globo_H_in_different_tumor_types_Breast_pancreatic_lung_gastric_colorectal_liver_and_esophageal_cancers
https://www.tandfonline.com/doi/full/10.2217/fon-2021-1110
https://pmc.ncbi.nlm.nih.gov/articles/PMC10039904/
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.tandfonline.com/doi/full/10.2217/fon-2021-1110
https://pmc.ncbi.nlm.nih.gov/articles/PMC10039904/
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following tables summarize the expression of Globo H in various cancer cell lines as
determined by immunohistochemistry (H-score) and flow cytometry (percentage of positive
cells and Mean Fluorescence Intensity - MFI).

Table 1: Globo H Expression in Various Cancer Types (IHC H-score)

Number of Prevalence (H- Median H- Prevalence (H-
Cancer Type .

Specimens score =2 1) score (Range) score = 100)
Pancreatic

72 76.4% 90.0 (0-300) 50%
Cancer
Esophageal

64 65.6% - 17.2%
Cancer
Gastric Cancer 73 58.9% - 24.7%
Breast Cancer 131 58.8% - 13%
Lung Cancer 77 50.7% - 10.4%
Colorectal

75 50.7% - 16%
Cancer
Liver Cancer 70 17.1% 0.0 (0-80) 0%

Data compiled from a study using a validated IHC assay with the anti-Globo H monoclonal
antibody (clone VK9). The H-score is calculated as: (% of weak intensity x 1) + (% of moderate
intensity x 2) + (% of strong intensity x 3).[1]

Table 2: Globo H Expression in Specific Cancer Cell Lines (Flow Cytometry)
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Mean
Globo H Percentage .
. Cancer ] o Fluorescen Antibody
Cell Line Expression  of Positive .
Type ce Intensity  Clone
Level Cells (%)
(MFI)
Breast ) )
MCF-7 High ~91.7% High VK9, MBr1
Cancer
Breast Weaker than N
T-47D Moderate ~77.7% Not Specified
Cancer MCF-7
Breast ) ) N
MDA-MB-157 High ~94.2% High Not Specified
Cancer
Breast ] ) »
HCC-1428 High 98.8% High Not Specified
Cancer
Breast .
MDA-MB-231 Low 10.6% Low Not Specified
Cancer
Breast o o N
SK-BR-3 Negligible 0.1% Negligible Not Specified
Cancer
Ovarian
OVCAR3 Positive - - MBri1
Cancer
Ovarian
BG1 Positive - - MBri1
Cancer
Ovarian -
IGROV1 Positive - - MBri1
Cancer
Positive
Prostate N
LNCaP (al,2-FT - - Not Specified
Cancer o
activity)
A549 Lung Cancer High - - Not Specified

This table compiles data from multiple sources. Expression levels and percentages can vary
based on cell culture conditions and specific experimental protocols.[1][4][5][6]
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Experimental Protocols

Immunohistochemistry (IHC) for Globo H in Formalin-
Fixed, Paraffin-Embedded (FFPE) Cancer Cell Lines

This protocol outlines the chromogenic detection of Globo H in FFPE cell line pellets or tumor
sections using the VK9 monoclonal antibody.

Materials:

FFPE cancer cell line sections (4-5 pum) on positively charged slides

e Xylene

» Ethanol (100%, 95%, 70%)

o Deionized water

o Antigen Retrieval Buffer: 10 mM Sodium Citrate buffer, pH 6.0

» Hydrogen Peroxide (3%)

» Blocking Buffer: 10% normal goat serum in PBS

e Primary Antibody: Mouse anti-Globo H monoclonal antibody (clone VK9), diluted in blocking
buffer (e.g., 1:50)

» Biotinylated secondary antibody (e.g., goat anti-mouse IgG)

o Streptavidin-HRP conjugate

» DAB (3,3'-Diaminobenzidine) substrate kit

¢ Hematoxylin counterstain

Mounting medium

Procedure:
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Deparaffinization and Rehydration:

o

Immerse slides in xylene (2 x 5 minutes).

[¢]

Immerse in 100% ethanol (2 x 3 minutes).

[¢]

Immerse in 95% ethanol (1 x 3 minutes).

[e]

Immerse in 70% ethanol (1 x 3 minutes).

o

Rinse with deionized water.[7][8]

Antigen Retrieval:

o Immerse slides in pre-heated Sodium Citrate buffer (pH 6.0).

o Heat in a microwave or water bath at 95-100°C for 20 minutes.
o Allow slides to cool to room temperature in the buffer.[8]
Peroxidase Blocking:

o Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous
peroxidase activity.

o Rinse with PBS.
Blocking:

o Incubate with Blocking Buffer for 30 minutes at room temperature to prevent non-specific
antibody binding.

Primary Antibody Incubation:

o Incubate with diluted anti-Globo H antibody (VK9) overnight at 4°C in a humidified
chamber.[4]

Secondary Antibody and Detection:
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[e]

Wash slides with PBS (3 x 5 minutes).

(¢]

Incubate with biotinylated secondary antibody for 30 minutes at room temperature.

[¢]

Wash slides with PBS (3 x 5 minutes).

[¢]

Incubate with Streptavidin-HRP for 30 minutes at room temperature.[4]

[e]

Wash slides with PBS (3 x 5 minutes).

o Chromogenic Development:

o Incubate with DAB substrate solution until a brown color develops. Monitor under a
microscope.

o Rinse with deionized water to stop the reaction.
» Counterstaining and Mounting:

o Counterstain with hematoxylin.

o Dehydrate through graded ethanol and xylene.

o Mount with a permanent mounting medium.

Flow Cytometry for Surface Globo H Expression

This protocol describes the analysis of Globo H on the surface of live, non-permeabilized
cancer cells using the MBrl monoclonal antibody.

Materials:
e Cancer cell lines in suspension
o Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

e Fc Receptor Blocking solution (optional)
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e Primary Antibody: Mouse anti-Globo H monoclonal antibody (clone MBr1), or a directly
conjugated antibody

e Fluorochrome-conjugated secondary antibody (e.g., FITC- or PE-conjugated goat anti-
mouse IgM)

e Propidium lodide (PI) or other viability dye

e FACS tubes

Procedure:

o Cell Preparation:

o Harvest cells and wash twice with cold Flow Cytometry Staining Buffer by centrifugation
(300 x g for 5 minutes).

o Resuspend cells to a concentration of 1 x 1076 cells/mL in staining buffer.[9][10]

e Fc Receptor Blocking (Optional):

o Incubate cells with an Fc receptor blocking reagent for 10-15 minutes at 4°C to reduce
non-specific binding.

e Primary Antibody Staining:

o Aliquot 100 pL of cell suspension (1 x 1075 cells) into FACS tubes.

o Add the anti-Globo H antibody (MBrl) at a pre-determined optimal concentration.

o Incubate for 30-60 minutes at 4°C in the dark.

e Washing:

o Wash the cells twice with 2 mL of cold staining buffer.

e Secondary Antibody Staining (if using an unconjugated primary):
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o Resuspend the cell pellet in 100 pL of staining buffer containing the fluorochrome-
conjugated secondary antibody.

o Incubate for 30 minutes at 4°C in the dark.[9]

e Final Wash and Resuspension:

o Wash the cells twice with cold staining buffer.

o Resuspend the final cell pellet in 300-500 pL of staining buffer.
 Viability Staining and Analysis:

o Add a viability dye such as PI just before analysis to exclude dead cells.

o Analyze the samples on a flow cytometer.

Western Blotting for Globo H

Detecting a glycosphingolipid like Globo H by Western blot can be challenging and may
require optimization. This protocol provides a general framework.

Materials:

o Cancer cell lysates

e PVDF membrane (0.2 um pore size recommended for lipids)

o Transfer buffer (may require optimization, e.g., with lower methanol)

e Blocking Buffer: 5% BSA in TBS-T (avoid milk as it may contain glycoproteins that cause
background)[11]

e Primary Antibody: Mouse anti-Globo H monoclonal antibody (clone VK9)
 HRP-conjugated secondary antibody (e.g., goat anti-mouse 1gG)

e Chemiluminescent substrate
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Procedure:
e Sample Preparation:
o Lyse cells in a suitable lysis buffer containing protease inhibitors.
o Determine protein concentration using a BCA assay.
o SDS-PAGE:
o Mix cell lysates with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.
o Load equal amounts of protein per lane on an SDS-polyacrylamide gel.
e Protein Transfer:

o Transfer proteins to a PVDF membrane. Optimization of transfer time and voltage may be
necessary for glycolipids.[12][13]

» Blocking:

o Block the membrane with 5% BSA in TBS-T for 1 hour at room temperature or overnight at
4°C.[11]

e Antibody Incubations:

[¢]

Incubate the membrane with the primary anti-Globo H antibody (VK9) overnight at 4°C
with gentle agitation.[14]

Wash the membrane three times with TBS-T for 10 minutes each.

[¢]

[¢]

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

Wash the membrane three times with TBS-T for 10 minutes each.

[e]

e Detection:

o Incubate the membrane with a chemiluminescent substrate.
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o Detect the signal using an imaging system.

Signaling Pathways and Experimental Workflows
Globo H Biosynthesis and FAK Signaling Pathway

Globo H is synthesized from its precursor, SSEAS3, through the action of fucosyltransferases
(FUT1 or FUT2).[3] Itis involved in cancer cell survival and metastasis through the formation of
a complex with caveolin-1 (CAV1) and focal adhesion kinase (FAK), which in turn activates the
AKT and RIP signaling pathways.[15]

FAKICAV1/
AKT/RIP Complex

Globoside (Gb4)

Click to download full resolution via product page

Globo H biosynthesis and its role in FAK signaling.

Globo H and EGFR Signaling Interaction

Globo H expression has been linked to the epidermal growth factor receptor (EGFR) signaling
pathway in lung cancer.[16] Inhibition of EGFR can lead to a decrease in Globo H expression,
and conversely, high levels of Globo H are associated with the activation of EGFR-related
signaling proteins.[16][17]
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Reciprocal regulation between Globo H and EGFR signaling.

Experimental Workflow for Globo H Analysis

The following diagram illustrates a general workflow for the analysis of Globo H expression in
cancer cell lines.
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Workflow for analyzing Globo H expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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